Cas no 742673-23-0 (1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole)

• Product Name: 1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole
• CAS No: 742673-23-0
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD13189970
• CID: 5248865
• PubChem ID: 54436003
• Update Time: 2025-05-27

1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(3R)-3-pyrrolidinyl-
• 1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole

• MDL： MFCD13189970
• Inchi： 1S/C6H10N4/c1-2-7-5-6(1)10-4-3-8-9-10/h3-4,6-7H,1-2,5H2/t6-/m1/s1
• InChI Key： WKTIBPHCHGGVEN-ZCFIWIBFSA-N
• SMILES： N1([C@@H]2CCNC2)C=CN=N1

Additional information on 1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole

Comprehensive Analysis of 1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole (CAS No. 742673-23-0): Structure, Applications, and Research Trends

The compound 1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole (CAS No. 742673-23-0) is a chiral heterocyclic molecule featuring a unique fusion of pyrrolidine and 1,2,3-triazole moieties. Its structural complexity and stereochemical properties make it a valuable scaffold in medicinal chemistry, materials science, and catalysis. The R-configuration at the pyrrolidine ring enhances its selectivity in biological interactions, while the 1,2,3-triazole group offers robust stability and hydrogen-bonding capabilities. Researchers are increasingly exploring this compound for its potential in drug discovery, particularly as a pharmacophore in kinase inhibitors and GPCR modulators.

Recent studies highlight the growing demand for click chemistry-compatible building blocks like 1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole. Its synthesis often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction popularized by Nobel laureate Barry Sharpless. The compound’s bioisosteric properties allow it to mimic peptide bonds, making it a hotspot in proteolysis-targeting chimera (PROTAC) design. Industry experts also leverage its metal-coordination sites for developing luminescent materials and sensors, aligning with trends in green chemistry and sustainable catalysis.

From an SEO perspective, queries such as "1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole synthesis", "CAS 742673-23-0 applications", and "chiral triazole derivatives in drug design" reflect user interest in practical methodologies and cutting-edge applications. The compound’s role in AI-driven molecular docking simulations is another trending topic, as computational chemists seek to optimize its binding affinity for therapeutic targets like COVID-19 main protease or oncogenic proteins.

Quality control of 742673-23-0 requires advanced analytical techniques such as HPLC chiral separation and LC-MS to ensure enantiomeric purity. Regulatory guidelines emphasize its safe handling under standard laboratory conditions, though it is not classified as hazardous. Suppliers often provide custom synthesis services to meet the demand for high-purity batches in academic and industrial R&D.

In conclusion, 1-(3R)-pyrrolidin-3-yl-1H-1,2,3-triazole exemplifies the convergence of structural innovation and multidisciplinary utility. Its adaptability across bioconjugation, catalysis, and therapeutics positions it as a cornerstone in modern chemical research. Future directions may explore its polypharmacology potential or integration into nanocarrier systems for targeted drug delivery.